Cas no 1367450-58-5 (4-(6-methylpyridin-3-yl)pyrrolidin-2-one)

• Product Name: 4-(6-methylpyridin-3-yl)pyrrolidin-2-one
• CAS No: 1367450-58-5
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 6055291
• PubChem ID: 112703728
• Update Time: 2025-06-08

4-(6-methylpyridin-3-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(6-methylpyridin-3-yl)pyrrolidin-2-one
• EN300-1844558
• 1367450-58-5

• Inchi： 1S/C10H12N2O/c1-7-2-3-8(5-11-7)9-4-10(13)12-6-9/h2-3,5,9H,4,6H2,1H3,(H,12,13)
• InChI Key： CKXNXNSQRZXKBF-UHFFFAOYSA-N
• SMILES： O=C1CC(C2C=NC(C)=CC=2)CN1

Computed Properties

• Exact Mass: 176.094963011g/mol
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 42Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrrolidinylpyridines

Additional information on 4-(6-methylpyridin-3-yl)pyrrolidin-2-one

4-(6-Methylpyridin-3-yl)pyrrolidin-2-one: A Comprehensive Overview

The compound 4-(6-methylpyridin-3-yl)pyrrolidin-2-one, with the CAS number 1367450-58-5, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of pyrrolidinone, a five-membered lactam, which serves as a versatile scaffold for various chemical modifications. The presence of the 6-methylpyridin-3-yl group introduces unique electronic and steric properties, making it a valuable compound for both academic research and industrial applications.

Recent studies have highlighted the potential of 4-(6-methylpyridin-3-yl)pyrrolidin-2-one in drug discovery. Its structure allows for interactions with various biological targets, including enzymes and receptors, making it a promising candidate for therapeutic agents. For instance, researchers have explored its ability to inhibit certain kinases, which are critical in cellular signaling pathways associated with cancer and inflammatory diseases. The methyl group at the 6-position of the pyridine ring plays a crucial role in modulating these interactions, enhancing the compound's bioactivity.

In addition to its pharmacological applications, this compound has also been investigated for its role in organic synthesis. The pyrrolidinone ring is known for its reactivity under various conditions, making it an excellent platform for constructing complex molecules. Recent advancements in catalytic methods have enabled the efficient synthesis of 4-(6-methylpyridin-3-yl)pyrrolidin-2-one using environmentally friendly protocols. These methods not only improve yield but also reduce the environmental footprint of chemical manufacturing.

The electronic properties of 4-(6-methylpyridin-3-yl)pyrrolidin-2-one make it an interesting candidate for materials science applications. Its conjugated system allows for electron delocalization, which is advantageous in designing optoelectronic materials such as organic semiconductors and light-emitting diodes (LEDs). Recent studies have demonstrated its potential as a component in organic photovoltaic devices, where it contributes to improved charge transport properties.

From a synthetic perspective, the preparation of 4-(6-methylpyridin-3-yl)pyrrolidin-2-one involves a series of well-established organic reactions. The key steps typically include nucleophilic substitution, condensation reactions, and oxidation processes. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction kinetics, leading to higher yields and shorter reaction times.

In conclusion, 4-(6-methylpyridin-3-yl)pyrrolidin-2-one (CAS No. 1367450-58-5) is a multifaceted compound with applications spanning drug discovery, organic synthesis, and materials science. Its unique structure and reactivity continue to inspire innovative research directions, underscoring its importance in modern chemistry.